Cas no 1185300-73-5 (1-(4-Fluorophenyl)-1H-pyrazol-4-ylmethylamine Hydrochloride)

1-(4-Fluorophenyl)-1H-pyrazol-4-ylmethylamine Hydrochloride structure
1185300-73-5 structure
Product Name:1-(4-Fluorophenyl)-1H-pyrazol-4-ylmethylamine Hydrochloride
CAS No:1185300-73-5
MF:C10H11ClFN3
MW:227.665844202042
CID:1207877
Update Time:2023-11-22

1-(4-Fluorophenyl)-1H-pyrazol-4-ylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • {[1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}amine hydrochloride
    • 1-[1-(4-Fluorophenyl)-1H-pyrazol-4-yl]methanamine hydrochloride
    • ([1-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL]METHYL)AMINE HYDROCHLORIDE
    • (1-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL)METHANAMINE HYDROCHLORIDE
    • CTK7E6829
    • AB28461
    • AG-L-47862
    • KB-212206
    • [1-(4-fluorophenyl)pyrazol-4-yl]methanamine
    • hydrochloride
    • [1-(4-fluorophenyl)pyrazol-4-yl]methanamine;hydrochloride
    • 0403AD
    • C-[1-(4-FLUORO-PHENYL)-1H-PYRAZOL-4-YL]-METHYLAMINE HYDROCHLORIDE
    • {[1-(4-Fluorophenyl)-1H-pyrazol-4-yl]methyl}aminehydrochloride
    • 1-[1-(4-Fluorophenyl)-1H-pyrazol-4-yl]meth
    • 1-(4-Fluorophenyl)-1H-pyrazol-4-ylmethylamine Hydrochloride
    • Inchi: 1S/C10H10FN3.ClH/c11-9-1-3-10(4-2-9)14-7-8(5-12)6-13-14;/h1-4,6-7H,5,12H2;1H
    • InChI Key: SVPFXYQOPOGYAS-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)N1C=C(C=N1)CN

Computed Properties

  • Exact Mass: 227.063
  • Monoisotopic Mass: 227.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8

1-(4-Fluorophenyl)-1H-pyrazol-4-ylmethylamine Hydrochloride Security Information

1-(4-Fluorophenyl)-1H-pyrazol-4-ylmethylamine Hydrochloride Pricemore >>

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